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Initial investigations into "LAS17" as a therapeutic agent for in vivo studies have revealed a
significant nomenclature discrepancy. The term "LAS17" does not correspond to a known drug
or treatment modality within the scientific and biomedical literature. Instead, the designation
"Las17" predominantly refers to a well-characterized protein in yeast, while "LAS-17" has been
identified as a fictional weapon in a video game. This report clarifies the distinct identities of
these terms to prevent further confusion in the research and drug development community.

The Yeast Protein: Las17, a Key Regulator of the
Actin Cytoskeleton

In the field of molecular and cellular biology, Las17 is recognized as the yeast (Saccharomyces
cerevisiae) homolog of the mammalian Wiskott-Aldrich syndrome protein (WASP). It is a crucial
protein involved in the regulation of actin polymerization, a fundamental process for cell motility,
structure, and endocytosis.

Las17 functions as a nucleation-promoting factor (NPF), activating the Arp2/3 complex which in
turn initiates the formation of new actin filaments.[1][2][3] The protein contains multiple
domains, including a WASP homology 2 (WH2) domain that binds to actin monomers, and an
acidic region that interacts with the Arp2/3 complex.[2][4] Research has shown that Las17's
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activity is regulated by various interacting proteins, such as Slal and Bbc1, which can inhibit its
function. The intricate network of interactions involving Las17 is essential for the proper timing
and spatial control of actin assembly during endocytosis.

The Fictional Weapon: LAS-17 Double-Edge Sickle

In contrast, the designation LAS-17 is associated with the "Double-Edge Sickle," an energy-
based primary weapon in the video game Helldivers 2. In this context, it is a fictional piece of
military hardware with specific in-game characteristics related to damage output, heat
mechanics, and armor penetration.

Clarification on In Vivo Studies

Given that "LAS17" does not represent a therapeutic agent, there are no established in vivo
treatment protocols, quantitative data from preclinical studies, or associated signaling pathways
in a pharmacological context. The development of application notes and protocols for a non-
existent compound is not feasible.

It is crucial for researchers, scientists, and drug development professionals to ensure the
accurate identification of therapeutic agents to avoid the misallocation of resources and to
maintain clarity in scientific communication. Should "LAS17" be an internal codename or a
misnomer for a different compound, further clarification of the correct nomenclature is required
to proceed with any meaningful investigation.

For information on the general conduct of preclinical in vivo studies, researchers are advised to
consult relevant regulatory guidelines, such as the FDA's Good Laboratory Practice (GLP)
regulations (21 CFR Part 58), which outline the requirements for nonclinical laboratory studies.
Examples of in vivo study designs for other therapeutic agents can also provide a foundational
understanding of the methodologies involved.

In conclusion, the query for "LAS17 treatment protocols for in vivo studies” appears to be
based on a misunderstanding of the term. The scientific community recognizes "Lasl17" as a
yeast protein, and there is no evidence of a therapeutic agent with this designation in
development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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